Cas no 2137992-72-2 (2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid)
2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-712158
- 2-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid
- 2137992-72-2
- 2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid
-
- Inchi: 1S/C12H19N3O3S/c1-18-7-6-14-2-4-15(5-3-14)8-11-13-10(9-19-11)12(16)17/h9H,2-8H2,1H3,(H,16,17)
- InChI Key: VSTOAVIBVBDLTG-UHFFFAOYSA-N
- SMILES: S1C=C(C(=O)O)N=C1CN1CCN(CCOC)CC1
Computed Properties
- Exact Mass: 285.11471265g/mol
- Monoisotopic Mass: 285.11471265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 94.1Ų
2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-712158-1.0g |
2-{[4-(2-methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid |
2137992-72-2 | 1g |
$0.0 | 2023-06-07 |
2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid
Introduction to 2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid (CAS No. 2137992-72-2) and Its Emerging Applications in Chemical Biology and Medicine
2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid, identified by the chemical identifier CAS No. 2137992-72-2, represents a structurally intriguing compound that has garnered significant attention in the realm of chemical biology and medicinal chemistry. This heterocyclic compound combines a thiazole core with a piperazine moiety, features that are frequently exploited in the design of bioactive molecules. The presence of a 2-methoxyethyl substituent on the piperazine ring introduces a unique pharmacophoric element, enhancing its potential for interaction with biological targets. Such structural motifs are not only synthetically accessible but also exhibit promising biological activities, making this compound a valuable scaffold for further derivatization and exploration.
The thiazole ring is a well-documented pharmacophore in medicinal chemistry, known for its versatility in drug design. It is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, which can engage in various non-covalent interactions with biological targets. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The incorporation of the piperazine group further expands the structural diversity and functional potential of this compound. Piperazine derivatives are widely recognized for their ability to modulate enzyme activity and receptor binding, owing to their capability to form multiple hydrogen bonds and exhibit favorable solubility profiles.
2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid exhibits several key structural features that make it an attractive candidate for pharmaceutical development. The carboxylic acid functionality at the 4-position of the thiazole ring provides a site for further chemical modification, allowing for the introduction of additional pharmacophoric elements or the formation of esters or amides. The 4-(2-methoxyethyl)piperazine side chain contributes to the compound's amphiphilic nature, balancing hydrophobic and hydrophilic interactions, which can be crucial for membrane permeability and target binding affinity.
In recent years, there has been growing interest in developing novel therapeutic agents that target complex biological pathways. The compound's dual functionality—combining a thiazole scaffold with a piperazine moiety—positions it as a promising candidate for modulating pathways involving enzyme inhibition or receptor antagonism. For instance, thiazole derivatives have been reported to interact with bacterial enzymes such as dihydrofolate reductase (DHFR), while piperazine-based compounds are known to target neurotransmitter receptors like serotonin receptors (5-HT receptors). The synergistic effects of these two pharmacophoric elements could lead to the development of drugs with enhanced efficacy and reduced side effects.
Emerging research suggests that modifications of the piperazine ring, such as introducing substituents like 2-methoxyethylation, can significantly influence the pharmacokinetic properties of bioactive molecules. The 2-methoxyethyl group not only enhances solubility but also imparts metabolic stability by protecting reactive amine groups from rapid degradation by enzymes such as monoamine oxidases (MAOs). This characteristic is particularly relevant in drug development, where metabolic stability is often a critical factor determining a drug's bioavailability and therapeutic window.
The carboxylic acid functionality at the 4-position of the thiazole ring offers additional opportunities for chemical diversification. It can be coupled with various biomolecules or used to form metal complexes, expanding its utility in diagnostic imaging or targeted therapy applications. For example, carboxylate groups are frequently employed in peptidomimetic design or as anchors for antibody-drug conjugates (ADCs), highlighting the versatility of this structural motif.
In clinical research settings, CAS No. 2137992-72-2 has been explored as part of broader efforts to develop novel small-molecule inhibitors targeting specific disease-related pathways. Preliminary studies indicate that derivatives of this compound exhibit inhibitory activity against certain kinases and proteases implicated in cancer progression. Additionally, its interaction with bacterial cell wall biosynthesis enzymes has been investigated as a potential strategy for developing novel antibiotics against multidrug-resistant pathogens.
The synthesis of 2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid follows well-established organic chemistry principles involving nucleophilic substitution reactions at the thiazole ring followed by functional group transformations to introduce the piperazine side chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screening studies or preclinical trials.
The growing body of evidence supporting the biological activity of thiazole-piperazine hybrids underscores their potential as lead compounds in drug discovery programs. By leveraging computational modeling techniques such as molecular docking and virtual screening, researchers can rapidly identify optimized derivatives with enhanced binding affinity or selectivity profiles before proceeding to experimental validation.
The future directions for research on this compound include exploring its role in modulating central nervous system (CNS) disorders, where both thiazole derivatives and piperazine-based compounds have shown promise as therapeutic agents. Furthermore, investigating its potential as an intermediate in biocatalytic processes could open new avenues for sustainable pharmaceutical manufacturing.
2137992-72-2 (2-{[4-(2-Methoxyethyl)piperazin-1-yl]methyl}-1,3-thiazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)